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Compound
Category

Specific Compounds
Identified

Key Biological Activities
/ Notes

Research Status

Previously
Undescribed
Compounds

Kaempferol & Quercetin

triglycosides, various new
lactones [1]

Isolated and

characterized; structures
determined via NMR and

HRMS [1]

New Discovery:

First time identified
in this species [1]

Known
Compounds
(First time in O.
regalis)

Chalconaringenin 2'-O-β-

glucopyranoside, Apigenin
glycoside, Blumenol C

glucoside, and others [1]

Isolated and

characterized [1]

New Context: First

report of these
known compounds

in this fern [1]

Cytotoxic Agents Two isolated lactones

(specific names not fully
detailed)

Exhibited significant
cytotoxic activity
against AML MOLM-13,

H9c2, and NRK cell lines
[1]

Confirmed
Bioactivity:
Promising for

anticancer drug
research [1]

Detailed Experimental Protocols
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The following methodology details how researchers isolated and confirmed the structures of these

compounds, providing a reproducible experimental workflow [1]:
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Osmunda Regalis Compound Isolation Workflow

Extraction & Initial Fractionation

Compound Separation

Structure Elucidation

Start: Plant Material
(Osmunda regalis leaves)

Methanol Extraction

Concentrate under
Reduced Pressure

Liquid-Liquid Extraction
(Petroleum Ether, Ethyl Acetate)

Gradient XAD-7
Adsorption Chromatography

Sephadex LH-20
Gel Filtration

Preparative HPLC

1D & 2D NMR Experiments

Circular Dichroism
Spectroscopy
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HRMS Analysis

End: Characterized
Natural Products

Click to download full resolution via product page

Bioactivity Testing Methodology

The cytotoxic activity of the isolated compounds was confirmed through the following bioassay, which is

standard for identifying potential anticancer agents [1]:
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Cytotoxicity Screening Protocol

Cell Line Models

Start: Isolated Compounds

AML MOLM-13
(Acute Monocytic Leukemia)

H9c2
(Rat Cardiomyoblast)

NRK
(Kidney Epithelial Cell)

Treat Cells with
Isolated Compounds

Conduct Cytotoxicity Assay
(Cell Viability Measurement)

Result: Significant Cytotoxicity
in Two Lactone Compounds
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Related Compound: Osmundalactone in Other Ferns
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While your focus is on Osmunda regalis, other ferns in the same class contain structurally similar lactones

with confirmed bioactivity, which may be of comparative interest:

Source Fern: Angiopteris helferiana C.Presl [2] [3]
Key Compound: (-)-epi-Osmundalactone [2] [3]

Documented Bioactivities:
Anti-adipogenic: Inhibited lipid production in 3T3-L1 cells (35% inhibition at 2.5 µg/mL) [2] [3].

Anti-inflammatory: Inhibited nitrite production in RAW 264.7 cells (82% inhibition at 5 µg/mL)
[2] [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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